4-(4-(1-ethyl-1H-imidazol-2-yl)piperazine-1-carbonyl)-N,N-dimethylbenzenesulfonamide hydrochloride

• IUPAC Name: 4-[4-(1-ethylimidazol-2-yl)piperazine-1-carbonyl]-N,N-dimethylbenzenesulfonamide;hydrochloride
• InChI: InChI=1S/C18H25N5O3S.ClH/c1-4-21-10-9-19-18(21)23-13-11-22(12-14-23)17(24)15-5-7-16(8-6-15)27(25,26)20(2)3;/h5-10H,4,11-14H2,1-3H3;1H
• InChI Key: ZHFFDTVVEPLEJC-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CN=C1N2CCN(CC2)C(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C.Cl
• Molecular Formula: C18H26ClN5O3S
• Molecular Weight: 427.9 g/mol
• CAS No.: 1189702-13-3

Description

4-(4-(1-Ethyl-1H-imidazol-2-yl)piperazine-1-carbonyl)-N,N-dimethylbenzenesulfonamide hydrochloride is a synthetic compound featuring a hybrid structure combining imidazole, piperazine, and benzenesulfonamide pharmacophores. The molecule comprises:

• Imidazole core: A five-membered heterocyclic ring with two nitrogen atoms, substituted at position 1 with an ethyl group.
• Piperazine linker: A six-membered diamine ring connected via a carbonyl group to the benzenesulfonamide moiety.
• Benzenesulfonamide group: A sulfonamide-substituted benzene ring with N,N-dimethyl substituents.
• Hydrochloride salt: Enhances solubility and stability for pharmacological applications.

Biological Activity

4-(4-(1-ethyl-1H-imidazol-2-yl)piperazine-1-carbonyl)-N,N-dimethylbenzenesulfonamide hydrochloride is a complex organic compound with potential therapeutic applications. This article reviews its biological activity, synthesis, and structure-activity relationships (SAR), drawing from diverse research studies and patents.

Chemical Structure and Synthesis

The compound features a piperazine ring, an imidazole moiety, and a benzenesulfonamide group. The synthesis typically involves the coupling of various functional groups, which may include:

• Piperazine derivatives : These are often synthesized through cyclization methods.
• Imidazole rings : Known for their biological significance, they can be introduced via electrophilic aromatic substitution or other coupling reactions.

Research indicates that modifications to the piperazine and imidazole components can significantly affect the compound's biological properties, particularly in targeting specific enzymes or receptors.

Pharmacological Effects

The compound has been evaluated for its activity against various biological targets, including:

• PARP Inhibition : Similar compounds have shown promise as inhibitors of poly(ADP-ribose) polymerase (PARP), which plays a crucial role in DNA repair mechanisms. For instance, derivatives of benzimidazole have been reported to exhibit significant PARP-1 inhibitory activity, suggesting that structural modifications could enhance efficacy against cancer cells with BRCA mutations .
• Nitric Oxide Production : Compounds with similar structures have been shown to induce nitric oxide (NO) production in macrophages, contributing to tumoricidal and bactericidal activities. This mechanism is critical in inflammatory responses and may influence the therapeutic potential of the compound in inflammatory diseases .

Antiproliferative Activity

Studies have demonstrated that certain derivatives exhibit antiproliferative effects on cancer cell lines. For example, compounds structurally related to the target compound have shown selective toxicity towards BRCA-deficient cells while sparing normal cells .

Structure-Activity Relationship (SAR)

The SAR analysis reveals that specific substitutions on the imidazole and piperazine rings can enhance biological activity. Key findings include:

• Electronegative Substituents : The introduction of electronegative groups such as halogens can improve binding affinity to target proteins.
• Hydrophobic Interactions : Modifications that increase hydrophobic interactions within the binding site can enhance inhibitory activity against enzymes like PARP .

Case Studies

• Inhibition of Cancer Cell Proliferation :
  • A study highlighted the effectiveness of a structurally similar compound in inhibiting cell proliferation in MDA-MB-436 cells (IC50 = 43.56 μM) while showing minimal effects on MCF-7 cells, indicating selective targeting .
• Anti-inflammatory Properties :
  • Research has indicated that compounds with a similar backbone can modulate inflammatory pathways by enhancing NO production and upregulating pro-inflammatory cytokines such as IL-6 and IL-8 .

Data Summary

Property	Value/Observation
PARP Inhibition IC50	0.023 μM (for related compounds)
Antiproliferative Activity	Effective against BRCA-deficient cells
NO Production	Mediates tumoricidal and bactericidal actions
Cytokine Modulation	Enhances IL-6 and IL-8 synthesis

Comparison with Similar Compounds

The compound shares structural similarities with several classes of molecules, particularly those containing imidazole, piperazine, and sulfonamide groups. Below is a detailed comparison based on substituents, synthesis, and biological relevance:

Imidazole-Piperazine Hybrids

Compound Name	Substituents	Key Features	Biological Relevance	Reference
Target Compound	1-Ethyl-imidazole, N,N-dimethylbenzenesulfonamide	Hydrochloride salt enhances solubility.	Likely targets receptors or enzymes due to sulfonamide and imidazole motifs.	N/A
Compound 13g ()	4-Bromobenzyl, thienoimidazole	Bromine substitution may enhance lipophilicity; thienoimidazole core.	PARP-1 inhibitor (IC₅₀ = 0.8 nM).
Compound 9h ()	2-Nitrobenzyl, triazole	Nitro group increases electrophilicity; triazole enhances metabolic stability.	Antimicrobial activity (MIC = 8 µg/mL against S. aureus).
N-(Piperidin-4-yl)-1H-benzo[d]imidazol-2-amine ()	Benzimidazole, piperidine	Dual histamine H1/H4 receptor ligand.	Anti-inflammatory potential (H1 Ki = 12 nM; H4 Ki = 25 nM).

Key Differences :

• The target compound uniquely combines a sulfonamide group with a 1-ethylimidazole, distinguishing it from brominated (13g) or nitro-substituted (9h) analogs.

Sulfonamide-Containing Piperazines

Compound Name	Substituents	Key Features	Biological Relevance	Reference
HBK14-HBK19 Series ()	Methoxyphenyl, phenoxyalkyl	Variable phenoxy substituents.	Serotonin 5-HT1A antagonists (HBK14 IC₅₀ = 15 nM).
p-MPPI/p-MPPF ()	Iodo/fluoro-benzamido, methoxyphenyl	Radiolabeled analogs for PET imaging.	5-HT1A receptor antagonists (p-MPPI ID₅₀ = 5 mg/kg).
N-(4-Butylphenyl)-4-methylbenzenesulfonamide ()	Biphenyl, methyl	Lipophilic substituents.	Noted for GPCR modulation (exact targets unspecified).

Key Differences :

• The target compound’s N,N-dimethylbenzenesulfonamide group contrasts with HBK14-HBK19’s methoxyphenyl-phenoxy chains, which may alter pharmacokinetics (e.g., half-life, CNS penetration).
• Unlike p-MPPI/p-MPPF, the target lacks a pyridinyl-benzamido group, suggesting divergent receptor selectivity.

Antimicrobial and Antiparasitic Agents

Compound Name	Substituents	Key Features	Biological Relevance	Reference
1-((4'-Fluorophenyl)piperazine)methyl-imidazole ()	Para-fluorophenyl	Fluorine enhances metabolic stability.	Antimicrobial (MIC = 16 µg/mL against E. coli).
Thiosemicarbazone Derivatives ()	Benzimidazole-thioether	Thiosemicarbazone moiety.	Antifungal activity (IC₅₀ = 4 µM against C. albicans).

Key Differences :

• The target compound ’s dimethylbenzenesulfonamide group may improve water solubility compared to fluorophenyl () or thioether () analogs.